Cas no 32117-01-4 (Piperidine, 1-(4-methyl-2-nitrophenyl)-)

• Product name: Piperidine, 1-(4-methyl-2-nitrophenyl)-
• CAS No: 32117-01-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.26764
• CID: 1453622
• PubChem ID: 12798217

Piperidine, 1-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(4-methyl-2-nitrophenyl)-
• 1-(4-methyl-2-nitrophenyl)piperidine
• DTXSID10510160
• XNDPRMCAHFZQPE-UHFFFAOYSA-N
• 32117-01-4
• SCHEMBL3485157

• Inchi： InChI=1S/C12H16N2O2/c1-10-5-6-11(12(9-10)14(15)16)13-7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： XNDPRMCAHFZQPE-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)N2CCCCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 46.38

Additional information on Piperidine, 1-(4-methyl-2-nitrophenyl)-

测试